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Compound of Interest

Compound Name: Dynasore hydrate

Cat. No.: B6590803 Get Quote

Essential Safety and Handling Guide for
Dynasore Hydrate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for laboratory personnel handling Dynasore hydrate. Adherence to these

guidelines is crucial for ensuring personal safety and maintaining a secure research

environment.

Hazard Identification and Safety Precautions
Dynasore hydrate presents several potential hazards that necessitate careful handling. The

primary routes of exposure are inhalation, skin contact, and eye contact. The toxicological

properties of Dynasore hydrate have not been fully investigated.

GHS Hazard Classification:

Different suppliers provide varying classifications. A comprehensive summary of potential

hazards is provided below.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin[1]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[1]

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage[1]

Acute Aquatic Hazard Category 1
H400: Very toxic to aquatic

life[2]

Long-term Aquatic Hazard Category 1
H410: Very toxic to aquatic life

with long lasting effects

Signal Word: Danger[1] or Warning[2][3]

Hazard Pictograms:

Precautionary Statements:

Prevention:

P264: Wash hands thoroughly after handling[1].

P270: Do not eat, drink or smoke when using this product[1].

P273: Avoid release to the environment[1][2].

P280: Wear protective gloves/protective clothing/eye protection/face protection[1].

Response:

P391: Collect spillage[1].
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Disposal:

P501: Dispose of contents/container to an approved waste disposal plant[1].

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Dynasore hydrate.

Equipment Specification Purpose

Eye/Face Protection
Safety glasses with side-

shields or goggles[3][4].

Protects eyes from dust

particles and splashes.

Hand Protection

Appropriate chemical-resistant

gloves (e.g., nitrile rubber)[2]

[3][4].

Prevents skin contact and

absorption.

Skin and Body Protection

Laboratory coat, long pants,

and closed-toe shoes.

Impervious clothing for larger

quantities[1].

Protects skin from accidental

exposure.

Respiratory Protection

Use a dust mask (e.g., N95) or

work in a chemical fume

hood[2][4].

Prevents inhalation of the

powdered compound.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the safe handling of Dynasore hydrate from receipt to preparation of

stock solutions.

3.1. Receiving and Storage:

Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Store the lyophilized powder at -20°C in a dry, desiccated, and light-protected

environment[3][5].

Stability: The lyophilized form is stable for at least 24 months under these conditions[5].
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3.2. Preparation of Stock Solutions:

Engineering Controls: All weighing and solution preparation must be conducted in a certified

chemical fume hood to avoid inhalation of the powder[4].

Solubility Data:

Solvent Maximum Concentration

DMSO ~12.5 - 100 mM (Varies by supplier)[6][7][8]

Dimethylformamide (DMF) ~25 mg/mL[7]

Water Insoluble[9]

Protocol for Reconstituting a 15 mM Stock Solution in DMSO:

Equilibrate the vial of Dynasore hydrate to room temperature before opening to prevent

moisture condensation.

For a 15 mM stock, reconstitute 5 mg of the powder in 1.03 mL of fresh DMSO[5].

Cap the vial tightly and vortex gently until the powder is completely dissolved.

Aqueous Solutions: Dynasore is sparingly soluble in aqueous buffers. To prepare, first

dissolve in DMF and then dilute with the aqueous buffer of choice. Do not store aqueous

solutions for more than one day[7].

3.3. Storage of Stock Solutions:

Aliquoting: Aliquot the stock solution into smaller, single-use volumes to avoid multiple

freeze-thaw cycles[5].

Storage: Store the DMSO or DMF stock solutions at -20°C[5][6].

Stability: Use the stock solution within one month to prevent loss of potency[5].

Disposal Plan
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All waste containing Dynasore hydrate must be treated as hazardous waste.

Chemical Waste:

Dispose of unused solid material and solutions in a designated, labeled hazardous waste

container[1].

Do not mix with other waste streams.

Arrange for collection by a specialized disposal company in accordance with local, state,

and federal regulations[1][4].

Contaminated Materials:

Dispose of contaminated lab supplies (e.g., pipette tips, tubes, gloves) in the same

hazardous waste container.

Handle uncleaned containers as you would the product itself.

Spill Response:

Evacuate the area and ensure adequate ventilation[1].

Avoid generating dust.

Wear full PPE as described in Section 2.

For solid spills, carefully sweep up the material and place it in a sealed container for

disposal.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a

sealed container for disposal[1].

Clean the spill area thoroughly.

Avoid allowing the substance to enter drains or water courses as it is very toxic to aquatic

life[1].
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Experimental Workflow and Safety Diagram
The following diagram illustrates the key stages and safety considerations when working with

Dynasore hydrate.
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Safe Handling Workflow for Dynasore Hydrate

Preparation

Handling & Use

Disposal

Receiving & Inspection
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(-20°C, Desiccated, Dark)

Weighing in Fume Hood

Reconstitution
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Wear Full PPE
(Gloves, Goggles, Lab Coat)

Store Stock Solution
(-20°C, Aliquoted)

Use in Experiment

Collect Solid & Liquid Waste

Dispose as Hazardous Waste Spill Kit Accessible

Click to download full resolution via product page

Caption: Workflow for the safe handling of Dynasore hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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